Cas no 1797160-98-5 (8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-chlorophenyl)methanone)

• Product Name: 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-chlorophenyl)methanone
• CAS No: 1797160-98-5
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 5370251
• Update Time: 2025-05-23

8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-chlorophenyl)methanone

• Inchi： 1S/C14H14ClNO/c15-11-4-1-3-10(9-11)14(17)16-12-5-2-6-13(16)8-7-12/h1-5,9,12-13H,6-8H2
• InChI Key： ZTLKZSLOVWHGNY-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC=C2)(C1=CC=CC(Cl)=C1)=O

Computed Properties

• Exact Mass: 247.076
• Monoisotopic Mass: 247.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Additional information on 8-azabicyclo[3.2.1]oct-3-en-8-yl-(3-chlorophenyl)methanone

8-Azabicyclo[3.2.1]oct-3-en-8-yl-(3-chlorophenyl)methanone: A Comprehensive Overview

The compound 8-Azabicyclo[3.2.1]oct-3-en-8-yl-(3-chlorophenyl)methanone, identified by the CAS number 1797160-98-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic ketones, which have garnered considerable attention due to their unique structural properties and diverse applications.

Recent studies have highlighted the importance of bicyclic systems in drug design, particularly in the development of bioactive compounds with improved pharmacokinetic profiles. The azabicyclo[3.2.1]octene framework, a key structural component of this compound, has been shown to exhibit remarkable stability and bioavailability, making it an ideal candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Mitsunobu reactions and Stille couplings to achieve high yields and purity levels. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production, which is crucial for its potential commercial applications.

In terms of pharmacological activity, this compound has demonstrated promising results in preliminary assays. Studies conducted in vitro have revealed its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as beta-secretase. This suggests that it could be a valuable lead compound in the development of treatments for Alzheimer's disease and related conditions.

Beyond its therapeutic potential, the compound also exhibits interesting physical properties that make it suitable for use in materials science. Its rigid bicyclic structure contributes to high thermal stability, which is advantageous in applications such as polymer additives or high-performance adhesives.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity, enabling researchers to predict its interactions with biological targets with greater accuracy.

In conclusion, the compound 8-Azabicyclo[3.2.1]oct-3-en-8-yl-(3-chlorophenyl)methanone represents a compelling example of how innovative synthetic strategies and cutting-edge research can lead to the discovery of novel compounds with multifaceted applications. As ongoing studies continue to unravel its full potential, this molecule stands at the forefront of advancements in both medicinal and materials chemistry.